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Compound of Interest

Compound Name: 3-Allyl-4,5-dimethoxybenzoic acid

Cat. No.: B1277813 Get Quote

3-Allyl-4,5-dimethoxybenzoic Acid: A Technical
Overview
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the current scientific knowledge

regarding 3-Allyl-4,5-dimethoxybenzoic acid. While this compound is commercially available,

published research on its synthesis, biological activity, and mechanism of action is limited. This

guide summarizes available information and provides context based on structurally related

molecules.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Allyl-4,5-dimethoxybenzoic acid
is presented in Table 1.
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Property Value Source

CAS Number 647855-45-6 [1]

Molecular Formula C₁₂H₁₄O₄

Molecular Weight 222.24 g/mol

IUPAC Name
3-allyl-4,5-dimethoxybenzoic

acid

Canonical SMILES
C=CCC1=C(C(=C(C=C1)OC)

OC)C(=O)O

Synthesis
No specific, detailed experimental protocol for the synthesis of 3-Allyl-4,5-dimethoxybenzoic
acid has been published in the peer-reviewed literature. However, a plausible synthetic route

can be inferred from the synthesis of structurally similar compounds, such as 4-Allyl-2,6-

dimethoxyphenol.[2][3] This would likely involve a Claisen rearrangement of an allyl ether

precursor.

A potential, though unconfirmed, synthetic workflow is outlined below.

4-Hydroxy-3,5-dimethoxybenzoic acid

Allyl 4-allyloxy-3,5-dimethoxybenzoate

Allylation

Allyl bromide

3-Allyl-4-hydroxy-5-methoxybenzoic acid allyl esterClaisen Rearrangement 3-Allyl-4,5-dimethoxybenzoic acidHydrolysis

Click to download full resolution via product page

Caption: Postulated synthesis of 3-Allyl-4,5-dimethoxybenzoic acid.

Biological Activity and Pharmacology
To date, there is no publicly available data on the biological activity or pharmacological

properties of 3-Allyl-4,5-dimethoxybenzoic acid. However, the structural motifs present in the
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molecule, namely the allylated and dimethoxylated benzene ring, are found in a variety of

biologically active compounds.

Derivatives of benzoic acid are a well-established class of compounds with a broad range of

pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[4]

[5][6][7][8] The introduction of allyl and methoxy groups can significantly modulate the biological

profile of the parent molecule. For instance, eugenol (4-allyl-2-methoxyphenol), a related

compound, is known for its analgesic, anti-inflammatory, and antioxidant properties.[9]

Given the lack of direct experimental data, any potential biological activity of 3-Allyl-4,5-
dimethoxybenzoic acid remains speculative and would require experimental validation.

Experimental Protocols
As no biological studies on 3-Allyl-4,5-dimethoxybenzoic acid have been published, there

are no established experimental protocols for its biological evaluation. Researchers interested

in investigating this compound would need to develop and validate their own assays based on

the expected biological targets.

Signaling Pathways
There is no information available regarding the signaling pathways modulated by 3-Allyl-4,5-
dimethoxybenzoic acid.

Conclusion
3-Allyl-4,5-dimethoxybenzoic acid is a chemical entity with limited available scientific

information. While its structural features suggest potential for biological activity, a

comprehensive understanding of its synthesis, pharmacology, and mechanism of action is

currently lacking. This technical guide highlights the significant knowledge gaps and

underscores the need for further research to explore the potential of this compound for

therapeutic applications. The inferred synthetic pathway provides a starting point for its

chemical synthesis, which is a prerequisite for any future biological investigations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12043459/
https://pubmed.ncbi.nlm.nih.gov/17194595/
https://pubmed.ncbi.nlm.nih.gov/33155700/
https://www.mdpi.com/1420-3049/25/3/666
https://pubmed.ncbi.nlm.nih.gov/40893045/
https://media.neliti.com/media/publications/173546-EN-synthesis-and-cytotoxicity-of-4-allyl-2.pdf
https://www.benchchem.com/product/b1277813?utm_src=pdf-body
https://www.benchchem.com/product/b1277813?utm_src=pdf-body
https://www.benchchem.com/product/b1277813?utm_src=pdf-body
https://www.benchchem.com/product/b1277813?utm_src=pdf-body
https://www.benchchem.com/product/b1277813?utm_src=pdf-body
https://www.benchchem.com/product/b1277813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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